N-(4-fluorophenyl)-2-(3-hydroxypropyl)-5-methyl-7-(3-nitrophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Overview
Description
N-(4-fluorophenyl)-2-(3-hydroxypropyl)-5-methyl-7-(3-nitrophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C22H21FN6O4 and its molecular weight is 452.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 452.16083133 g/mol and the complexity rating of the compound is 754. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research has explored the efficient synthesis of triazolopyrimidine derivatives, highlighting methodologies that offer potential for producing compounds with diverse biological activities. The synthesis involves reactions between specific precursors, showcasing the versatility of triazolopyrimidines in chemical synthesis and their subsequent evaluation for antimicrobial activities (Chauhan & Ram, 2019).
Biological Evaluation
Significant efforts have been directed towards evaluating the biological activities of triazolopyrimidine derivatives, including antibacterial and antifungal properties. These studies are crucial for identifying potential applications in treating infections and diseases. The antimicrobial activity evaluation has revealed promising results, suggesting these compounds' applicability in developing new antimicrobial agents (Gilava et al., 2020).
Antitumor Applications
The synthesis of specific triazolopyrimidine derivatives has been investigated for their antitumor properties. Studies indicate that these compounds exhibit inhibitory effects against cancer cell lines, comparable to those of standard treatments, suggesting their potential as antitumor agents. This opens avenues for further research into their mechanism of action and applicability in cancer therapy (Riyadh, 2011).
Antimycobacterial Potential
Research into fluorinated 1,2,4‐triazolo[1,5‐a]pyrimidine‐6‐carboxylic acid derivatives as antimycobacterial agents presents a novel approach to combating Mycobacterium tuberculosis. One study identified a compound with significant inhibitory growth against the H37Rv strain of M. tuberculosis, showcasing the potential of triazolopyrimidine derivatives in treating tuberculosis with minimal toxicity to mammalian cells (Abdel-Rahman et al., 2009).
Antiviral Research
The exploration of azolo[1,5-a]pyrimidine derivatives for their antiviral action emphasizes the broad spectrum of viral infections where these compounds can potentially be effective. Synthesized nitro derivatives of azolo[1,5-a]pyrimidine have shown promising results in suppressing virus multiplication, highlighting their potential as antiviral agents (Pilicheva et al., 2004).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(3-hydroxypropyl)-5-methyl-7-(3-nitrophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN6O4/c1-13-19(21(31)25-16-9-7-15(23)8-10-16)20(14-4-2-5-17(12-14)29(32)33)28-22(24-13)26-18(27-28)6-3-11-30/h2,4-5,7-10,12,20,30H,3,6,11H2,1H3,(H,25,31)(H,24,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKKDRBGLQSLKTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)NC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN6O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.